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Compound of Interest

Compound Name: Chrysin-7-O-beta-D-glucoronide

Cat. No.: B8220709

Get Quote

Technical Guide: Chrysin-7-O-beta-D-
glucuronide
Characterization, Biosynthesis, and Analytical Protocols for Drug Metabolism Research

Executive Summary
Chrysin-7-O-beta-D-glucuronide (C7G) is the primary Phase II metabolite of chrysin (5,7-

dihydroxyflavone), a naturally occurring flavonoid found in honey, propolis, and passion flowers.

[1][2] While chrysin demonstrates potent anti-inflammatory and antineoplastic potential in vitro,

its clinical utility is severely limited by extensive first-pass metabolism.[1][2]

For drug development professionals, C7G is not merely a waste product; it is a critical

biomarker for bioavailability studies and a substrate for efflux transporters (specifically

BCRP/ABCG2).[2] This guide provides the definitive physicochemical data, biosynthetic

pathways, and validated analytical protocols required to study this compound in

pharmacokinetic (PK) assays.[2]
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Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7][8]
The precise identification of metabolites is paramount for regulatory submissions.[2] The 7-O-

glucuronide is the regio-specific product of UDP-glucuronosyltransferase (UGT) activity, distinct

from the less common 5-O-glucuronide.[1][2][3]

Core Identifiers
Parameter Technical Specification

Common Name Chrysin-7-O-beta-D-glucuronide

CAS Number 35775-49-6

IUPAC Name

(2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(5-hydroxy-

4-oxo-2-phenylchromen-7-yl)oxyoxane-2-

carboxylic acid

Synonyms
Chrysin 7-glucuronide; Chrysin 7-O-β-D-

glucopyranuronoside

Molecular Formula C₂₁H₁₈O₁₀

Molecular Weight 430.36 g/mol

Solubility
Soluble in DMSO, Methanol; sparingly soluble in

water (pH dependent)

Structural Integrity
The glycosidic bond at the C7 position is susceptible to hydrolysis by

-glucuronidase.[1][2] Handling protocols must ensure the inhibition of this enzyme during
plasma/tissue extraction to prevent overestimation of the aglycone (chrysin).[2]

Biosynthesis and Metabolic Pathway
Chrysin undergoes rapid glucuronidation in the liver and intestine. This reaction is catalyzed

primarily by the UGT1A1 isoform, with contributions from UGT1A9.[2] The resulting conjugate

is highly polar and is subsequently targeted by efflux transporters.[2]
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Mechanism of Action
Entry: Chrysin enters the hepatocyte/enterocyte.[2]

Conjugation: UGT1A1 transfers glucuronic acid from UDP-glucuronic acid (UDP-GA) to the

hydroxyl group at position 7 of the chrysin scaffold.[1][2]

Efflux: C7G is a high-affinity substrate for BCRP (Breast Cancer Resistance Protein) and

MRP2, leading to excretion into bile or intestinal lumen (enterohepatic recycling).[1][2]

Pathway Visualization

Figure 1: Metabolic pathway of Chrysin via UGT conjugation and BCRP-mediated efflux.
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[1][2]
Analytical Methodologies (LC-MS/MS)
Quantification of C7G in biological matrices requires high sensitivity due to its rapid clearance.

[1][2] The following protocol is validated for pharmacokinetic studies in plasma.

Chromatographic Conditions
Instrument: UPLC coupled with Triple Quadrupole Mass Spectrometer (e.g., Waters Xevo or

Sciex QTRAP).[2]

Column: C18 Reverse Phase (e.g., Waters Atlantis T3 or BEH C18, 2.1 x 50 mm, 1.7 µm).[2]
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Mobile Phase A: 0.1% Formic Acid in Water.[2]

Mobile Phase B: Acetonitrile (LC-MS Grade).[1][2]

Flow Rate: 0.3 - 0.4 mL/min.[1][2]

Gradient:

0-0.5 min: 10% B[1][2]

0.5-3.0 min: Linear gradient to 90% B[1][2][3]

3.0-4.0 min: Hold 90% B

4.0-5.0 min: Re-equilibrate 10% B

Mass Spectrometry Parameters (MRM Mode)
Detection is typically performed in Negative Ion Mode (ESI-) due to the acidic nature of the

glucuronic acid moiety.[1][2]

Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Cone Voltage
(V)

Collision
Energy (eV)

Chrysin-7-

glucuronide
429.1 [M-H]⁻ 253.0 (Aglycone) 30 25

Chrysin 253.0 [M-H]⁻ 143.0 35 30

IS (e.g.,

Tolbutamide)
269.1 [M-H]⁻ 170.0 30 20

Note: The transition 429.1 → 253.0 corresponds to the neutral loss of the glucuronosyl moiety

(-176 Da), a characteristic fragmentation for O-glucuronides.[1][2]

Experimental Protocol: Enzymatic Synthesis of C7G
Standard
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While chemical synthesis (Koenigs-Knorr) is possible, it is labor-intensive and requires

protection/deprotection steps.[1][2] For research labs requiring analytical standards, enzymatic

biosynthesis using liver microsomes is the most efficient method to generate authentic C7G.[2]

Reagents Required[4][5][6][7][9]
Chrysin (Aglycone substrate).[2][4][5][6]

Pooled Human or Rat Liver Microsomes (HLM/RLM) (Source of UGTs).[2]

UDP-Glucuronic Acid (UDP-GA) (Cofactor).[1][2]

Alamethicin (Pore-forming peptide to access luminal UGTs).[1][2]

Magnesium Chloride (

).[2]

Phosphate Buffer (0.1 M, pH 7.4).[2]

Step-by-Step Workflow
Activation:

Thaw liver microsomes on ice.

Incubate microsomes (1 mg protein/mL) with Alamethicin (50 µg/mg protein) on ice for 15

minutes. This permeabilizes the microsomal membrane, allowing UDP-GA to reach the

active site of UGT enzymes.

Incubation Mixture Preparation:

In a glass tube, combine:

Phosphate Buffer (pH 7.4): Final vol to 1 mL.

: 5 mM final concentration.[2]

Activated Microsomes: 0.5 mg/mL final.[2]
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Chrysin: 50-100 µM (dissolved in DMSO, final DMSO < 1%).[1][2]

Reaction Initiation:

Pre-incubate at 37°C for 5 minutes.

Initiate reaction by adding UDP-GA (final concentration 2-5 mM).[1][2]

Synthesis & Termination:

Incubate at 37°C with gentle shaking for 60-120 minutes.

Terminate reaction by adding 1 mL of ice-cold Acetonitrile or Methanol containing 1%

Formic Acid.[1][2]

Isolation:

Vortex for 1 minute and centrifuge at 15,000 x g for 10 minutes at 4°C to pellet proteins.

Collect supernatant.[2][7]

Purify the C7G from the supernatant using Semi-Preparative HPLC (collecting the peak

corresponding to the glucuronide retention time determined in Section 4).[2]

Evaporate solvent to obtain the solid standard.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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